Here, we report an effective nanostructures modulation strategy by W alloying and annealing treatment in Cu films deposited by magnetron sputtering. The as-deposited Cu and Cu–W films exhibit nanograins with comparable grain sizes. After annealing, nanograins in the Cu film are substantially coarsened accompanying with nano-twinned structure formation. While nanograins survive in annealed Cu–W films due to the pinning effect of W atoms on grain boundary migration. By increasing W content and/or annealing temperature, W particles segregation intensifies, and hybrid nanostructures are formed composed of nanoparticles and nanograins. Our findings can provide strategical guidance for fabricating high-performance nanostructured materials.Graphical abstract

In the present study, copper vanadate (CuV2O6) was prepared via a simple precipitation route, followed by calcination. The as-prepared electrode material, CuV2O6, was observed to have a surface area of 62 m2 g−1 by the Brunauer–Emmett–Teller analysis. Further, its capacitance behaviour was assessed using cyclic voltammetry, Galvanostatic charge–discharge studies (GCD) and electrochemical impedance spectroscopy. The electroactive CuV2O6 showed a high specific capacitance of 497 F g−1 at 1 Ag−1. Furthermore, long-term cyclic stability of 3000 GCD cycles at 2 Ag−1 with 92.2% of capacitance retention was attained. Hence, CuV2O6 is one of the potential electrode materials for energy storage systems due to its significant properties, such as porous nanostructure and good surface area. Graphical abstract

Struvite or magnesium ammonium phosphate hexahydrate (H16MgNO10P) was synthesized in the presence of sodium alginate to determine the impact of extracellular polymeric substances (EPS) on struvite formation. Bulk crystallization of struvite at a 1.3:1:1 molar ratio of Mg:N:P, respectively, showed that in the presence of increasing sodium alginate concentration, struvite crystal habit changed from prismatic to plate-like twinned morphology. A possible mechanism of the adsorption of sodium alginate at [001]cc facets of struvite is proposed.Graphical abstract

The objective of this research is the development of a magnetic sheath-core bicomponent fiber. Therefor technical oxide is mixed in polypropylene using compounding. The compound (sheath) and pure polypropylene (core) are further processed in melt spinning into a magnetic bicomponent fiber with textile strength of 26.36 ± 1.62 cN/tex. Bicomponent fiber yarns can be inductively heated above 175°C in less than 10 s. These fibers could be used for thermal bonding of fiber-reinforced plastics, joining techniques of high efficiency due to their possibility to form a material-bonded connection and fiber orientation in nonwovens through a directional magnetic field. Graphical Abstract

The orientational dependence of Poisson’s ratio ν in tetragonal single crystalline γ-TiAl was calculated based on previously measured single crystal elastic constants. Depending on the orientation of the applied stress, ν can be quite isotropic or highly anisotropic when the transverse direction varies. For example, when the stress axis is along the [001] direction, the resulting Poisson’s ratio is a constant independent of the transverse direction; when the stress tensile axis is perpendicular to the \(\left(\overline{1 }01\right)\) crystallographic plane, ν is highly anisotropic, varying from a slightly negative value to more than 0.40.Graphical abstract Orientational dependence of Poisson’s ratio ν in γ-TiAl single crystal for a [110] tensile direction at \(T=298 K\). θ is the angle between the [001] crystal axis and the transverse direction.

By solution growth process, metal organic single crystalline material bis(2,6-diaminopyridin-1-ium) hexaaquacobalt(II)disulfatedihydrate (ACS) was grown efficaciously. Crystal Bis(2,6-diaminopuridin-1-ium) hexaaquacobalt(II)disulfatedehydrate synthesized and theoretically studied utilizing Density Functional Theory (DFT) through B3LYP/6-31G(d,p) basis set for all scheming. Electric absorption, gaseous phase absorption and UV–vis spectroscopy are characterized for ACS. Theoretical studies show ACS has electrical belongings and reduced bandgap HOMO–LUMO energies from electrochemical and optical testing are suitable for use as donor materials. First-order NLO response, molecular electrostatic potential, global chemical reactivity descriptors, were investigated. ACS single crystal was subjected to structural, crystallinity, optical, mechanical, and Z–scan. Graphical Abstract

Gold metallization of 3D printed polymer structures was conducted by a supercritical carbon dioxide (sc-CO2) assisted electroless plating process. Precursor of the Pd catalyst utilized in this study was palladium bis-hexafluoroacetylacetonate for the high solubility in sc-CO2. A Ni–P layer was first formed on the catalyzed polymer structure as a sacrificial layer for the sequential gold deposition. Electrical resistance of the gold metallized 3D printed structure was 0.15 Ω and slightly increased to 0.18 Ω after a tape adhesion test. The fracture strength was 47.6 MPa for the sample with 45 min of the gold deposition time. Graphical abstract

Photopolymerizable resins are increasingly used to generate complex 3D printed parts through stereo lithography, digital light processing (DLP) and liquid crystal display (LCD) 3D printing. Many challenges relating to the resin chemistry and printing parameters still exist and must be addressed in order to entirely control the properties of parts after printing. This work reviews the current knowledge and describes the potential of DLP/LCD methods for printed acrylate resins, as well as the steps necessary to achieve a better control over the mechanical properties of printed materials.Graphical abstract

Visible and near infrared spectra of “sixteen materials for textile coloration/finishing/patterning” such as titanium dioxide, calcium oxide, aluminum, tin metal, tin oxide, iron powder, boron carbide, magnesium powder, carbon black pigment, titanium carbide, isolan black 2S LDN, isolan orange, telon blue A 2R, telon red A 2R, telon violet 3R, and telon yellow A 2R; and ‘nine materials of combat backgrounds (CBs) such as dry leaves, green leaves, tree bark-woodland CB; water-marine CB; sand-desertland CB; stone-stoneland CB; snow-snowland CB; sky CB; and ice-iceland CB (DGTWSIB) are obtained by Fourier transform infrared spectrophotometry and colorflex EZ spectrophotometer. A method of ‘Monte Carlo cross validation’ was applied for spectral simulation in visible and near infrared spectrums through experimental data information. The characterized reflection spectra of zero reflection (ZR), low reflection (LR), high reflection (HR), and HR–LR (HLR) materials are coalesced and simulated for camouflage materials design and textile applications against multidimensional CBs, DGTWSIB. The reflections of aluminum, titanium dioxide, calcium oxide, tin metal, tin oxide, and iron powder are irradiated as HR materials. Oppositely boron carbide, magnesium powder, carbon black pigment, and titanium carbide are illuminated as LR materials. Consequently, the mixing principle of HR and LR materials are also classified as HLR materials. Spectral properties of CB materials are also depicted as ZR materials against selected CBs. Spectral signal of ZR, LR, HR, and HLR materials are identified as more expedient camouflage materials for concealment of target signature than six selected synthetic dyes such as Isolan Black 2S LDN, Isolan Orange, Telon Blue A 2R, Telon Red A 2R, Telon Violet 3R, and Telon Yellow A 2R. The reflection spectra of ZR, LR, HR, and HLR materials are simulated and correlated against DGTWSIB in visible and NIR spectrums. Simulated spectral signals are considered for camouflage materials design and camouflage textiles formulation against DGTWSIB combat location, the CBs are mostly practiced by defence professional. Furthermore, the reflection principle of camouflage textiles coloration/finishing/patterning has been accumulated under spectral signal of DGTWSIB, camouflage materials and synthetic dyes, synthetic dye–metal and synthetic dye–pigment combination. Therefore, depth analysis and graphical results of ZR, LR, HR, and HLR materials are the potential findings for selection of camouflage materials, right development of camouflage textile products, and camouflage assessment of hyperspectral imaging for defence protection in the entire spectrums of UV–Vis–IR. This optical parameters of ZR, LR, HR, and HLR materials have also applications to the materials community of multidimensional branches of material research. Graphical abstract

Microbial contamination is a significant issue in the food industry, often leading to foodborne illnesses. This study introduces our hot water-treated (HWT) nanostructured aluminum foil, coated with a layer of tea-tree essential oil, which works synergistically to inactivate bacteria. Our results show that this method inactivated ~ 98% of the Escherichia coli and Staphylococcus epidermidis tested. This approach also offers the benefit of robustly holding oil on the foil surface due to the superoleophilicity of the nanostructured aluminum oxide layer, further increasing its efficacy. In addition, the HWT process can be extended to other forms of aluminum-based materials. Graphical Abstract